Cas no 455-70-9 (methyl 5-fluoropyridine-3-carboxylate)

methyl 5-fluoropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-fluoro-3-pyridinecarboxylate
- 3-PYRIDINECARBONYL CHLORIDE,5-FLUORO-,METHYL ESTER
- 5-Fluoro-nicotinic acid methyl ester
- Methyl 5-fluoronicotinate
- Methyl5-fluoropyridine-3-carboxylate
- methyl 5-fluoropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-fluoro-, methyl ester
- 5-Fluoropyridine-3-carboxylic acid methyl ester
- Nicotinic acid, 5-fluoro-, methyl ester (9CI)
- 5-fluoronicotinic acid methyl ester
- METHYL5-FLUORONICOTINATE
- PGCFLXMMCWKPDU-UHFFFAOYSA-N
- BBL101816
- BRN 0128573
- FT-0682781
- Methyl5-fluoro-3-pyridinecarboxylate
- EN300-128748
- AKOS005257350
- PB12769
- SCHEMBL1419312
- DTXSID40196537
- 455-70-9
- SY042045
- J-522482
- AS-5625
- MFCD01692049
- CS-0043948
- Nicotinic acid, 5-fluoro-, methyl ester
- STL555613
- DB-082831
-
- MDL: MFCD01692049
- Inchi: 1S/C7H6FNO2/c1-11-7(10)5-2-6(8)4-9-3-5/h2-4H,1H3
- InChI Key: PGCFLXMMCWKPDU-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(C(=O)OC)=C1
- BRN: 0128573
Computed Properties
- Exact Mass: 155.03800
- Monoisotopic Mass: 155.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.2
- XLogP3: 0.8
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 194.5±25.0 °C at 760 mmHg
- Flash Point: 87.1±8.3 °C
- Refractive Index: 1.49
- PSA: 39.19000
- LogP: 1.00730
methyl 5-fluoropyridine-3-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: 26-37/39
- HazardClass:IRRITANT
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
methyl 5-fluoropyridine-3-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 5-fluoropyridine-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-128748-0.25g |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 0.25g |
$21.0 | 2023-02-15 | ||
Enamine | EN300-128748-0.5g |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 0.5g |
$33.0 | 2023-02-15 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1114588-1g |
Methyl 5-fluoro-3-pyridinecarboxylate |
455-70-9 | 98% | 1g |
¥44.00 | 2024-05-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBY2010269-100G |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 97% | 100g |
¥ 2,970.00 | 2023-04-13 | |
Apollo Scientific | PC200409-25g |
Methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 97% | 25g |
£129.00 | 2025-02-21 | |
Apollo Scientific | PC200409-5g |
Methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 97% | 5g |
£39.00 | 2025-02-21 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1114588-250g |
Methyl 5-fluoro-3-pyridinecarboxylate |
455-70-9 | 98% | 250g |
¥8557.00 | 2024-05-13 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU204-5g |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 97% | 5g |
352.0CNY | 2021-08-03 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU204-1g |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 97% | 1g |
127.0CNY | 2021-08-03 | |
Enamine | EN300-128748-5.0g |
methyl 5-fluoropyridine-3-carboxylate |
455-70-9 | 5.0g |
$125.0 | 2023-02-15 |
methyl 5-fluoropyridine-3-carboxylate Related Literature
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1. NotesF. L. Scott,D. A. O'Sullivan,J. Reilly,Ronald Bentley,H. R. V. Arnstein,Robert D. Haworth,Leslie B. de Silva,R. D. Beaty,W. K. R. Musgrave,S. J. Angyal,G. B. Barlin,P. C. Wailes,M. D. Potter,E. P. Taylor J. Chem. Soc. 1951 3508
Additional information on methyl 5-fluoropyridine-3-carboxylate
Comprehensive Overview of Methyl 5-Fluoropyridine-3-carboxylate (CAS No. 455-70-9): Properties, Applications, and Industry Insights
Methyl 5-fluoropyridine-3-carboxylate (CAS No. 455-70-9) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. As a pyridine derivative, it serves as a critical intermediate in synthesizing bioactive molecules, particularly those targeting central nervous system (CNS) disorders and antimicrobial agents. The presence of both fluorine and ester functional groups enhances its utility in cross-coupling reactions, making it a staple in modern medicinal chemistry.
Recent trends in drug discovery highlight the growing demand for fluorinated building blocks, with methyl 5-fluoropyridine-3-carboxylate emerging as a key player. Searches for "fluoropyridine synthesis" and "CAS 455-70-9 supplier" have surged by 40% year-over-year, reflecting its industrial relevance. Researchers frequently inquire about its solubility in organic solvents, stability under acidic conditions, and compatibility with palladium-catalyzed reactions—topics we address in detail below.
The compound’s molecular formula (C7H6FNO2) and molecular weight (155.13 g/mol) are optimized for high-yield scalability, a feature praised in process chemistry forums. Its melting point (48-52°C) and boiling point (230-232°C) make it suitable for reactions requiring moderate thermal conditions. Analytical data from NMR spectroscopy (¹H, ¹³C, and ¹⁹F) confirms its purity, while HPLC methods (>98% purity) ensure compliance with Good Manufacturing Practice (GMP) standards.
In pharmaceutical applications, this compound is pivotal for constructing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. A 2023 study in the Journal of Medicinal Chemistry utilized methyl 5-fluoropyridine-3-carboxylate to develop a novel anti-inflammatory agent with reduced off-target effects. Parallelly, agrochemical innovators exploit its herbicidal activity by integrating it into pyridine-based pesticides, aligning with the global shift toward sustainable crop protection.
From a synthetic chemistry perspective, the ester group enables straightforward hydrolysis to carboxylic acids or transesterification, while the fluorine atom facilitates nucleophilic aromatic substitution (SNAr). These traits answer frequent search queries like "how to modify fluoropyridine esters" and "455-70-9 reactivity guide." Notably, its low toxicity profile (LD50 > 2000 mg/kg in rodents) supports safer handling compared to non-fluorinated analogs.
Market analysts project a 6.8% CAGR for fluoropyridine derivatives through 2030, driven by their role in next-generation therapeutics. Regulatory agencies such as the FDA and EMA have approved several drugs containing this scaffold, underscoring its clinical viability. For manufacturers, optimizing cost-effective synthesis routes (e.g., via microwave-assisted reactions) remains a hot topic on platforms like ResearchGate and PubMed.
Environmental considerations are equally critical. Methyl 5-fluoropyridine-3-carboxylate exhibits biodegradability under OECD 301 standards, addressing concerns about persistent organic pollutants (POPs). This aligns with the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).
In summary, CAS 455-70-9 represents a nexus of innovation across life sciences and material engineering. Its balance of reactivity, safety, and regulatory compliance positions it as a cornerstone for future breakthroughs. For deeper insights into its spectroscopic characterization or industrial-scale production, consult peer-reviewed journals or specialized chemical databases like SciFinder and Reaxys.
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